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Get Quote

This application note outlines a robust and validated method for the quantification of Axitinib
Impurity C in pharmaceutical formulations using Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) with Photodiode Array (PDA) detection. This method is crucial for

quality control and stability testing of Axitinib drug products.

Introduction
Axitinib is a potent and selective second-generation tyrosine kinase inhibitor used in the

treatment of various cancers.[1] During the synthesis of the active pharmaceutical ingredient

(API) and the manufacturing of the final drug product, process-related impurities and

degradation products can arise. Axitinib Impurity C is one such potential impurity that needs

to be monitored and controlled to ensure the safety and efficacy of the pharmaceutical

formulation. This protocol provides a detailed procedure for the accurate quantification of

Axitinib Impurity C.

The method described herein is based on established principles of reversed-phase

chromatography and has been adapted from various validated methods for the analysis of

Axitinib and its related substances.[2][3][4] The procedure is designed to be specific, accurate,
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precise, and linear over a suitable concentration range for the detection and quantification of

Axitinib Impurity C at levels typically specified in regulatory guidelines.

Experimental Workflow
The following diagram illustrates the overall workflow for the quantification of Axitinib Impurity
C in pharmaceutical formulations.
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Experimental Workflow for Axitinib Impurity C Analysis
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(Summary of Results)
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Caption: A flowchart outlining the key steps for the quantification of Axitinib Impurity C.
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Materials and Methods
Reagents and Materials

Axitinib Reference Standard (≥99.5% purity)

Axitinib Impurity C Reference Standard (≥95% purity)[5]

Acetonitrile (HPLC Grade)[2]

Methanol (HPLC Grade)[3]

Potassium dihydrogen phosphate (KH2PO4) (AR Grade)[3]

Orthophosphoric acid (AR Grade)[2]

Water (HPLC Grade)

Axitinib Pharmaceutical Formulation (Tablets)

Instrumentation
High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary

pump, autosampler, column oven, and a Photodiode Array (PDA) detector.[2][5]

Data acquisition and processing software (e.g., Empower).[2]

Analytical balance

Sonicator

pH meter

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Chromatographic Conditions
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The following chromatographic conditions are recommended for the separation and

quantification of Axitinib and Axitinib Impurity C.

Parameter Condition

Column C18, 150 x 4.6 mm, 5 µm (e.g., Altima C18)[3]

Mobile Phase A
0.02 M KH2PO4 buffer, pH adjusted to 3.0 with

orthophosphoric acid[3]

Mobile Phase B Acetonitrile[3]

Gradient Elution
Time (min) / %B: 0/25, 3/25, 16/75, 20/75,

23/25, 25/25[5]

Flow Rate 1.0 mL/min[3][5]

Column Temperature 30 °C[3][5]

Detection Wavelength 338 nm[3]

Injection Volume 10 µL[5]

Experimental Protocols
Preparation of Mobile Phase

Mobile Phase A (Buffer): Dissolve 2.72 g of KH2PO4 in 1000 mL of HPLC grade water.

Adjust the pH to 3.0 with orthophosphoric acid. Filter the solution through a 0.45 µm

membrane filter and degas.

Mobile Phase B: Use HPLC grade acetonitrile directly.

Preparation of Standard Solutions
Axitinib Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of Axitinib

reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a

diluent (Acetonitrile:Water, 50:50 v/v).

Axitinib Impurity C Standard Stock Solution (100 µg/mL): Accurately weigh about 2.5 mg of

Axitinib Impurity C reference standard into a 25 mL volumetric flask. Dissolve in and dilute
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to volume with the diluent.

Working Standard Solution: Prepare a working standard solution containing a known

concentration of Axitinib (e.g., 100 µg/mL) and Axitinib Impurity C (e.g., 1 µg/mL) by

appropriate dilution of the stock solutions with the diluent.

Preparation of Sample Solution
Weigh and powder not fewer than 20 Axitinib tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of Axitinib and transfer it to a

100 mL volumetric flask.

Add approximately 70 mL of diluent and sonicate for 30 minutes to ensure complete

dissolution of the drug.[5]

Allow the solution to cool to room temperature and dilute to the mark with the diluent.

Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.[5]

Data Analysis and Quantification
The quantification of Axitinib Impurity C is performed using an external standard method.

Inject the blank (diluent), working standard solution, and the sample solution into the HPLC

system.

Record the chromatograms and identify the peaks for Axitinib and Axitinib Impurity C
based on their retention times obtained from the standard chromatogram.

Integrate the peak area of Axitinib Impurity C in the sample chromatogram.

Calculate the percentage of Axitinib Impurity C in the pharmaceutical formulation using the

following formula:

Where:

Area_Imp_Sample is the peak area of Impurity C in the sample solution.
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Area_Imp_Standard is the peak area of Impurity C in the working standard solution.

Conc_Imp_Standard is the concentration of Impurity C in the working standard solution

(µg/mL).

Conc_Sample is the nominal concentration of Axitinib in the sample solution (µg/mL).

Method Validation Summary
The analytical method should be validated according to ICH guidelines to ensure its suitability

for its intended purpose.[2][3] A summary of typical validation parameters and their acceptance

criteria is provided below.

Validation Parameter Acceptance Criteria

Specificity

The peak for Impurity C should be well-resolved

from the Axitinib peak and any other

components.

Linearity
Correlation coefficient (r²) > 0.999 for the

calibration curve of Impurity C.[2]

Accuracy (% Recovery) Within 98.0% to 102.0%.[4]

Precision (% RSD) Not more than 2.0% for replicate injections.[3]

Limit of Detection (LOD)
To be determined experimentally (e.g., based on

signal-to-noise ratio of 3:1).[3]

Limit of Quantification (LOQ)
To be determined experimentally (e.g., based on

signal-to-noise ratio of 10:1).[3]

Robustness
The method should remain unaffected by small,

deliberate variations in method parameters.[2]

System Suitability
System suitability tests are performed to ensure that the chromatographic system is adequate

for the intended analysis.
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Parameter Acceptance Criteria

Tailing Factor Not more than 2.0 for the Axitinib peak.[2]

Theoretical Plates Not less than 2000 for the Axitinib peak.[3]

% RSD of Peak Area
Not more than 2.0% for replicate injections of

the standard.[6]

Signaling Pathway (Illustrative)
While not directly related to the analytical protocol, understanding the mechanism of action of

Axitinib can be relevant for researchers in drug development. Axitinib primarily inhibits Vascular

Endothelial Growth Factor Receptors (VEGFR).

Illustrative Signaling Pathway Inhibited by Axitinib

VEGF

VEGFR
(VEGFR-1, 2, 3)

Binds to

Downstream Signaling
(e.g., PI3K/Akt, MAPK)

Activates

Axitinib

Inhibits

Angiogenesis
Tumor Growth

Promotes
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Click to download full resolution via product page

Caption: Axitinib inhibits VEGFR signaling, a key pathway in angiogenesis.

Conclusion
This application note provides a comprehensive protocol for the quantification of Axitinib
Impurity C in pharmaceutical formulations. The described RP-HPLC method is specific,

sensitive, and accurate, making it suitable for routine quality control analysis and stability

studies. Adherence to the outlined procedures and proper method validation will ensure reliable

and consistent results, contributing to the overall quality and safety of Axitinib drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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